1-cinnamyl-2-(propylsulfonyl)-1H-benzo[d]imidazole

• IUPAC Name: 1-[(E)-3-phenylprop-2-enyl]-2-propylsulfonylbenzimidazole
• InChI: InChI=1S/C19H20N2O2S/c1-2-15-24(22,23)19-20-17-12-6-7-13-18(17)21(19)14-8-11-16-9-4-3-5-10-16/h3-13H,2,14-15H2,1H3/b11-8+
• InChI Key: ZUEGWKHHLKSZTE-DHZHZOJOSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=NC2=CC=CC=C2N1CC=CC3=CC=CC=C3
• Isomeric SMILES: CCCS(=O)(=O)C1=NC2=CC=CC=C2N1C/C=C/C3=CC=CC=C3
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

Imidazole is a fundamental building unit possessing a conjugated five-membered ring system with two N-donor coordination sites. The parent imidazole nucleus can be derivatized to three types of compounds at the 1-, 2-, or 4-positions, generating 1, 2, or 4-imidazole-containing ligands, or can be endowed with other functional groups to form multi-functional ligands.

Synthesis Analysis

Imidazole and its derivatives have been widely employed as excellent candidates for targeted metal–organic frameworks (MOFs) in the domain of coordination chemistry. Recent advances in the regiocontrolled synthesis of substituted imidazoles have been highlighted. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole is a planar 5-membered ring. It exists in two equivalent tautomeric forms because hydrogen can be bound to one or another nitrogen atom. Imidazole is a highly polar compound, as evidenced by its electric dipole moment of 3.67 D.

Chemical Reactions Analysis

The atmospheric oxidation mechanism of imidazole initiated by hydroxyl radicals has been investigated via OH-addition and H-abstraction pathways. Imidazole-based supramolecular catalysts have been reported, which possess catechol oxidase-like dicopper center with multiple imidazole as the coordination sphere.

Physical And Chemical Properties Analysis

Imidazole is a white or colourless solid that is soluble in water, producing a mildly alkaline solution. In chemistry, it is an aromatic heterocycle, classified as a diazole, and has non-adjacent nitrogen atoms in meta-substitution.

Mechanism of Action

Target of Action

It’s worth noting that imidazole derivatives have been found to interact with a variety of targets, including monomeric sarcosine oxidase, nicotinate-nucleotide–dimethylbenzimidazole phosphoribosyltransferase, myoglobin, nitric oxide synthase, inducible, adenylate kinase 2, mitochondrial, serine/threonine-protein kinase pim-1, isopentenyl-diphosphate delta-isomerase, alpha,alpha-trehalose-phosphate synthase [udp-forming], leukotriene a-4 hydrolase, gephyrin, acyl carrier protein, sensor protein fixl, cytochrome c, circadian clock protein kaib, histidinol dehydrogenase, acyl-coa thioesterase i, and a/g-specific adenine glycosylase .

Mode of Action

Imidazole hybrids have been reported to exhibit anti-inflammatory effects through cox-2 enzyme interaction, inhibition of reactive oxygen species (ros), suppression of oxidative stress, and inhibition of cox 1,2, 5-lox, spla2-v enzymes .

Biochemical Pathways

The inhibition of cox-2 enzyme and other enzymes suggests that it may affect the arachidonic acid pathway and other related inflammatory pathways .

Result of Action

Based on the reported anti-inflammatory effects of imidazole hybrids, it can be hypothesized that this compound may reduce inflammation at the cellular level by inhibiting key enzymes involved in inflammatory responses .

Safety and Hazards

Imidazole is classified as harmful if swallowed, causes severe skin burns and eye damage, and may damage fertility or the unborn child. It is advised to use personal protective equipment as required and avoid breathing dust/fume/gas/mist/vapors/spray.

Future Directions

The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable. The understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs.